Cas no 1185175-00-1 (4-(Difluoromethoxy)-2-methylaniline Hydrochloride)

• Product Name: 4-(Difluoromethoxy)-2-methylaniline Hydrochloride
• CAS No: 1185175-00-1
• MF: C₈H₁₀ClF₂NO
• MW: 209.620908260345
• CID: 4683908
• Update Time: 2025-10-30

4-(Difluoromethoxy)-2-methylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-methylaniline Hydrochloride
• PC410009

• Inchi： 1S/C8H9F2NO.ClH/c1-5-4-6(12-8(9)10)2-3-7(5)11;/h2-4,8H,11H2,1H3;1H
• InChI Key： JMIZIPJVYDPKMW-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=C(C)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 35.2

Additional information on 4-(Difluoromethoxy)-2-methylaniline Hydrochloride

4-(Difluoromethoxy)-2-methylaniline Hydrochloride: A Comprehensive Overview

4-(Difluoromethoxy)-2-methylaniline Hydrochloride, also known by its CAS number 1185175-00-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 4-(difluoromethoxy)-2-methylaniline, which belongs to the class of anilines. Anilines are aromatic amines derived from benzene, and they play a crucial role in various chemical reactions and biological processes.

The molecular formula of 4-(Difluoromethoxy)-2-methylaniline Hydrochloride is C9H11F2NO·HCl, and its molecular weight is approximately 236.68 g/mol. The compound exists as a white to off-white crystalline solid, which is slightly soluble in water but more soluble in organic solvents such as ethanol and dichloromethane. Its physical properties make it suitable for various synthetic applications, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of 4-(Difluoromethoxy)-2-methylaniline Hydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The presence of the difluoromethoxy group introduces unique electronic and steric properties to the molecule, which can enhance its bioavailability and pharmacokinetic profile.

In terms of synthesis, 4-(Difluoromethoxy)-2-methylaniline Hydrochloride can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and acid-base neutralization reactions. The synthesis begins with the preparation of 4-difluoromethoxyaniline, which is then subjected to methylation to introduce the methyl group at the 2-position. Finally, the free base is converted into its hydrochloride salt by treatment with hydrochloric acid.

The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In addition to its synthetic applications, 4-(Difluoromethoxy)-2-methylaniline Hydrochloride has been investigated for its potential as an intermediate in the synthesis of heterocyclic compounds. Heterocycles are essential building blocks in drug discovery due to their ability to modulate biological activity through diverse structural motifs.

The latest research on this compound has focused on its application in medicinal chemistry. For instance, studies have demonstrated that derivatives of 4-(Difluoromethoxy)-2-methylaniline Hydrochloride exhibit potent inhibitory activity against certain enzymes associated with inflammatory diseases. This highlights the compound's potential as a lead molecule for developing anti-inflammatory agents.

In conclusion, 4-(Difluoromethoxy)-2-methylaniline Hydrochloride, with its CAS number 1185175-00-1, represents a versatile chemical entity with promising applications in drug discovery and development. Its unique structure and favorable physical properties make it an attractive candidate for further research and commercialization.